![molecular formula C11H15N B2513477 6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-amine CAS No. 57559-72-5](/img/structure/B2513477.png)
6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-amine
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Overview
Description
“6,7,8,9-tetrahydro-5H-benzo7annulen-6-amine” is a chemical compound with the CAS Number: 57559-72-5 . It has a molecular weight of 161.25 . The IUPAC name for this compound is 6,7,8,9-tetrahydro-5H-benzo[a]cyclohepten-6-amine .
Molecular Structure Analysis
The InChI code for “6,7,8,9-tetrahydro-5H-benzo7annulen-6-amine” is 1S/C11H15N/c12-11-7-3-6-9-4-1-2-5-10(9)8-11/h1-2,4-5,11H,3,6-8,12H2 . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
“6,7,8,9-tetrahydro-5H-benzo7annulen-6-amine” is a powder with a melting point of 53-54°C .Scientific Research Applications
- Application : Researchers have explored the use of 6,7,8,9-tetrahydro-5H-benzo7annulen-6-amine analogues as potential positron emission tomography (PET) imaging agents for GluN2B subunits of NMDA receptors. PET imaging allows non-invasive visualization of receptor distribution in the brain .
- Application : Some derivatives of 6,7,8,9-tetrahydro-5H-benzo7annulen-6-amine have been investigated as potential SERMs. These compounds may offer therapeutic benefits by selectively targeting estrogen receptors .
- Application : 6,7,8,9-tetrahydro-5H-benzo7annulen-6-amine serves as a valuable intermediate in the synthesis of various bioactive compounds. Its unique structure allows for diverse functionalization, making it useful in drug discovery and development .
- Application : Researchers use 6,7,8,9-tetrahydro-5H-benzo7annulen-6-amine in molecular docking studies to explore its binding interactions with target proteins. Insights gained from such studies inform drug design strategies .
- Application : Some derivatives of this compound act as chiral ligands in transition metal-catalyzed reactions. These ligands enable enantioselective transformations, facilitating the synthesis of complex molecules .
- Application : Researchers have explored using 6,7,8,9-tetrahydro-5H-benzo7annulen-6-amine derivatives for functionalizing surfaces, such as modifying electrodes or creating self-assembled monolayers. These modified surfaces find applications in sensors, catalysis, and bioelectronics .
Neuropharmacology and NMDA Receptors
Selective Estrogen Receptor Modulators (SERMs)
Organic Synthesis and Medicinal Chemistry
Molecular Modeling and Drug Design
Catalysis and Asymmetric Synthesis
Materials Science and Surface Modification
Mechanism of Action
The mechanism of action for “6,7,8,9-tetrahydro-5H-benzo7annulen-6-amine” is not available in the current data.
Safety and Hazards
The compound is labeled with the GHS05 and GHS07 pictograms, indicating that it can cause skin irritation, serious eye damage, and may cause respiratory irritation . The safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N/c12-11-7-3-6-9-4-1-2-5-10(9)8-11/h1-2,4-5,11H,3,6-8,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDVRGZASGHPBAG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC2=CC=CC=C2C1)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-amine | |
CAS RN |
57559-72-5 |
Source
|
Record name | 6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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